Cas no 866726-24-1 (3-(benzenesulfonyl)-6,7-dimethoxy-1-(3-methoxyphenyl)methyl-1,4-dihydroquinolin-4-one)

• Product Name: 3-(benzenesulfonyl)-6,7-dimethoxy-1-(3-methoxyphenyl)methyl-1,4-dihydroquinolin-4-one
• CAS No: 866726-24-1
• MF: C₂₅H₂₃NO₆S
• MW: 465.518225908279
• CID: 5835956
• PubChem ID: 2136762
• Update Time: 2025-05-24

3-(benzenesulfonyl)-6,7-dimethoxy-1-(3-methoxyphenyl)methyl-1,4-dihydroquinolin-4-one Chemical and Physical Properties

Names and Identifiers

• 4(1H)-Quinolinone, 6,7-dimethoxy-1-[(3-methoxyphenyl)methyl]-3-(phenylsulfonyl)-
• 3-(benzenesulfonyl)-6,7-dimethoxy-1-[(3-methoxyphenyl)methyl]-1,4-dihydroquinolin-4-one
• F1604-0413
• 3-(benzenesulfonyl)-6,7-dimethoxy-1-[(3-methoxyphenyl)methyl]quinolin-4-one
• AKOS001838166
• 6,7-dimethoxy-1-(3-methoxybenzyl)-3-(phenylsulfonyl)quinolin-4(1H)-one
• 866726-24-1
• 3-(benzenesulfonyl)-6,7-dimethoxy-1-(3-methoxyphenyl)methyl-1,4-dihydroquinolin-4-one

• Inchi： 1S/C25H23NO6S/c1-30-18-9-7-8-17(12-18)15-26-16-24(33(28,29)19-10-5-4-6-11-19)25(27)20-13-22(31-2)23(32-3)14-21(20)26/h4-14,16H,15H2,1-3H3
• InChI Key： DBDNOBXEGLGOBJ-UHFFFAOYSA-N
• SMILES： N1(CC2=CC=CC(OC)=C2)C2=C(C=C(OC)C(OC)=C2)C(=O)C(S(C2=CC=CC=C2)(=O)=O)=C1

Computed Properties

• Exact Mass: 465.12460863g/mol
• Monoisotopic Mass: 465.12460863g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 33
• Rotatable Bond Count: 7
• Complexity: 815
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 90.5Ų

Experimental Properties

• Density: 1.319±0.06 g/cm3(Predicted)
• Boiling Point: 692.0±55.0 °C(Predicted)
• pka: 0.10±0.70(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives 1-benzylquinolines

Additional information on 3-(benzenesulfonyl)-6,7-dimethoxy-1-(3-methoxyphenyl)methyl-1,4-dihydroquinolin-4-one

3-(Benzenesulfonyl)-6,7-Dimethoxy-1-(3-Methoxyphenyl)methyl-1,4-Dihydroquinolin-4-One: A Comprehensive Overview

The compound with CAS No 866726-24-1, known as 3-(benzenesulfonyl)-6,7-dimethoxy-1-(3-methoxyphenyl)methyl-1,4-dihydroquinolin-4-one, is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound belongs to the class of quinoline derivatives, which are well-known for their diverse biological activities and potential therapeutic applications. The structure of this molecule is characterized by a quinolinone core with multiple substituents, including a benzenesulfonyl group at position 3, methoxy groups at positions 6 and 7, and a methyl group attached to position 1 via a 3-methoxyphenyl moiety.

Recent studies have highlighted the importance of quinoline derivatives in drug discovery, particularly due to their ability to modulate various cellular pathways and target key enzymes involved in disease progression. The presence of the benzenesulfonyl group in this compound is particularly noteworthy, as sulfonyl-containing compounds are often associated with enhanced bioavailability and stability. Additionally, the methoxy substituents at positions 6 and 7 contribute to the molecule's hydrophilicity and may play a role in its interaction with biological targets.

One of the most promising aspects of this compound is its potential as a kinase inhibitor. Kinases are critical enzymes involved in cell signaling pathways, and their dysregulation is implicated in numerous diseases, including cancer and inflammatory disorders. Preclinical studies have demonstrated that this compound exhibits potent inhibitory activity against several kinases, making it a strong candidate for further investigation in oncology and immunology research.

Another area of interest lies in the compound's ability to modulate neurodegenerative pathways. Recent research has shown that certain quinoline derivatives can inhibit amyloid-beta aggregation, a hallmark of Alzheimer's disease. While specific data on this compound are still emerging, its structural features suggest that it may possess similar neuroprotective properties.

In terms of synthesis, this compound is typically prepared through a multi-step process involving Suzuki coupling reactions and oxidation steps to introduce the sulfonyl group. The synthesis pathway has been optimized to ensure high yields and purity, which is essential for its use in preclinical studies.

From an applications perspective, this compound holds potential as a lead molecule for drug development programs targeting cancer and neurodegenerative diseases. Its unique combination of substituents provides a platform for further chemical modification to enhance potency and selectivity. Researchers are actively exploring analogs of this compound to identify optimal candidates for clinical testing.

In conclusion, CAS No 866726-24-1 represents a significant advancement in the field of medicinal chemistry. Its unique structure and promising biological activities make it a valuable tool for researchers seeking novel therapeutic agents. As ongoing studies continue to uncover its full potential, this compound is poised to play a key role in the development of innovative treatments for various diseases.